Cas no 626-22-2 (1,3-Phenylenediacetonitrile)

• Product Name: 1,3-Phenylenediacetonitrile
• CAS No: 626-22-2
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• MDL: MFCD00001915
• CID: 39202
• PubChem ID: 87577872
• Update Time: 2025-09-18

1,3-Phenylenediacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2'-(1,3-Phenylene)diacetonitrile
• 1,3-Phenylenediacetonitrile
• m-Xylylene Dicyanide
• 1,3-Benzenediacetonitrile
• 1,3-Bis(cyanomethyl)benzene
• 2-[3-(cyanomethyl)phenyl]acetonitrile
• α,α'-Dicyano-m-xylene
• m-Xylylene Cyanide
• m-Phenylenediacetonitrile
• m-Benzenediacetonitrile
• Acetonitrile, m-phenylenedi-
• m-Bis(cyanomethyl)benzene
• P3W7U10SP7
• GRPFZJNUYXIVSL-UHFFFAOYSA-N
• 2,2-(1,3-Phenylene)diacetonitrile
• m-xylylenedicyanide
• meta-xylylene dicyani
• MFCD00001915
• CDS1_000090
• 626-22-2
• EINECS 210-936-3
• s10065
• InChI=1/C10H8N2/c11-6-4-9-2-1-3-10(8-9)5-7-12/h1-3,8H,4-5H
• meta-xylylene dicyanide
• 13-Phenylenediacetonitrile
• (3-Cyanomethyl-phenyl)-acetonitrile
• NS00016389
• 1,3-Bis-(cyanomethyl)-benzene
• HMS548E02
• 1,3-Phenylenediacetonitrile, 98%
• FT-0606572
• AM20040894
• 1,3-phenylene-diacetonitrile
• WLN: NC1R C1CN
• AS-19261
• A8658
• Tert-butylN-(2-hydroxy-1-methoxyEthyl)carbamate
• 1,3-benzene diacetonitrile
• CCG-48284
• SR-01000637839-1
• BRN 3240670
• UNII-P3W7U10SP7
• W-104979
• alpha,alpha'-Dicyano-m-xylene
• NSC 77095
• NSC-77095
• CS-W018008
• M-PHENYLENEBISACETONITRILE
• DivK1c_001130
• NSC77095
• DTXSID10211645
• SCHEMBL237972
• AKOS015917455
• Maybridge1_002378
• DTXCID40134136
• 1,3-Benzenediacetonitrile (9CI)
• 3-09-00-04294 (Beilstein Handbook Reference)
• SY003521
• FP34528

• MDL： MFCD00001915
• Inchi： 1S/C10H8N2/c11-6-4-9-2-1-3-10(8-9)5-7-12/h1-3,8H,4-5H2
• InChI Key： GRPFZJNUYXIVSL-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC=C(CC#N)C=1
• BRN： 3240670

Computed Properties

• Exact Mass: 156.06900
• Monoisotopic Mass: 156.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: Slightly white powder.
• Density: 1.1566 (rough estimate)
• Melting Point: 32-35 °C (lit.)
• Boiling Point: 170 °C/25 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6057 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 47.58000
• LogP: 1.81876
• Solubility: Insoluble in water.

1,3-Phenylenediacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S24/25
• RTECS：AM1780000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides